(3-(Isopentyloxy)-4-methoxyphenyl)methanol

• IUPAC Name: [4-methoxy-3-(3-methylbutoxy)phenyl]methanol
• InChI: InChI=1S/C13H20O3/c1-10(2)6-7-16-13-8-11(9-14)4-5-12(13)15-3/h4-5,8,10,14H,6-7,9H2,1-3H3
• InChI Key: PCBROQPWSJRXJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=C(C=CC(=C1)CO)OC
• Molecular Formula: C13H20O3
• Molecular Weight: 224.30 g/mol

Description

(3-(Isopentyloxy)-4-methoxyphenyl)methanol is a useful research compound. Its molecular formula is C13H20O3 and its molecular weight is 224.30 g/mol. The purity is usually 95%.
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Biological Activity

(3-(Isopentyloxy)-4-methoxyphenyl)methanol is a compound that has garnered attention in recent research due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

• IUPAC Name : this compound
• Molecular Formula : C13H18O3
• Molecular Weight : 222.28 g/mol

Biological Activities

Research indicates that this compound exhibits various biological activities, including:

• Antimicrobial Activity : Studies have shown that this compound can inhibit the growth of certain bacterial strains, suggesting its potential as an antimicrobial agent.
• Anticancer Properties : Preliminary investigations indicate that it may possess anticancer effects, particularly in inhibiting the proliferation of cancer cell lines.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Inhibits growth of specific bacterial strains
Anticancer	Inhibits proliferation in cancer cell lines
Enzyme Inhibition	Potentially inhibits specific enzymes related to cancer

The biological activity of this compound is attributed to its interaction with various molecular targets:

• Enzyme Inhibition : It may act as an inhibitor for certain enzymes involved in metabolic pathways related to cancer progression.
• Cell Signaling Pathways : The compound could modulate signaling pathways that regulate cell growth and apoptosis.

Case Studies

Several case studies have been conducted to evaluate the efficacy and safety of this compound in biological systems:

• Antimicrobial Efficacy Study :
  • Researchers tested the compound against various bacterial strains, observing significant inhibition zones compared to control groups.
  • Results indicated a dose-dependent response, highlighting its potential as a therapeutic agent.
• Cancer Cell Line Study :
  • In vitro studies on breast and prostate cancer cell lines showed that treatment with this compound resulted in reduced cell viability.
  • Mechanistic studies suggested induction of apoptosis through caspase activation.

Safety and Toxicology

While the potential benefits are promising, safety assessments are crucial. Preliminary toxicological studies suggest that at therapeutic doses, this compound exhibits low toxicity. However, further comprehensive studies are necessary to fully understand its safety profile.